![molecular formula C17H19N3O2S B2367870 N-(4-(2-((4-methylbenzyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide CAS No. 923164-17-4](/img/structure/B2367870.png)
N-(4-(2-((4-methylbenzyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide
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Overview
Description
Among sulfur- and nitrogen-containing heterocyclic compounds, the 2-aminothiazole scaffold is one of the characteristic structures in drug development. This essential revelation has several biological activities, enabling it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent, among other things .
Synthesis Analysis
The synthesis of 2-aminothiazole-based compounds often involves reactions with various substituents. For example, the synthesis of a compound with a similar structure involved the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by the Suzuki reaction of the amide product with 4-fluorophenylboric acid .Molecular Structure Analysis
The 2-aminothiazole scaffold is a five-membered ring containing both sulfur and nitrogen atoms. This structure is a key component in many medicinal compounds and has been associated with a wide range of therapeutic targets, including antimicrobial, anticancer, anti-inflammatory, and anti-HIV .Chemical Reactions Analysis
The chemical reactions involving 2-aminothiazole-based compounds can be quite diverse, depending on the substituents attached to the thiazole ring. The literature reports many synthetic pathways of these 2-aminothiazoles associated with four different biological activities (anticancer, antioxidant, antimicrobial, and anti-inflammatory activities) .Scientific Research Applications
Synthesis and Characterization
- The compound has been involved in the synthesis of thiazoline-4-carboxylates and cysteine derivatives incorporating cyclopropyl groups. These derivatives have potential applications in medicinal chemistry, particularly due to their structural similarity to amino acids like penicillamine (Nötzel et al., 2001).
Antimicrobial Activity
- Thiazolidine-2,4-dione carboxamide and amino acid derivatives, synthesized using this compound, exhibited weak to moderate antibacterial activity against Gram-negative bacteria and antifungal activity. This highlights its potential in developing new antimicrobial agents (Abd Alhameed et al., 2019).
Anticancer Activity
- Schiff bases synthesized from thiazole derivatives have shown excellent cytotoxic activity towards breast cancer cell lines. This suggests the compound's utility in the development of chemotherapeutic agents (Govindaraj et al., 2021).
Fluorescence and Electrochromism
- Derivatives of thiazolo[5,4-d]thiazole, related to this compound, exhibit strong blue fluorescence and reversible electrochromism. These properties are valuable for applications in optoelectronic devices and sensors (Woodward et al., 2017).
Drug Discovery Applications
- The compound has been utilized in the study of metabolism and disposition of potent HIV integrase inhibitors, highlighting its relevance in pharmacokinetic research and drug development processes (Monteagudo et al., 2007).
Mechanism of Action
Target of Action
The compound, also known as N-(4-(2-((4-methylbenzyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide, is a novel derivative synthesized for its potential antimicrobial and antiproliferative activities Similar compounds have shown promising activity against bacterial (gram positive and gram negative) and fungal species, as well as oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7) .
Mode of Action
It is suggested that the thiazole nucleus, a common feature in this class of compounds, exhibits its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .
Biochemical Pathways
It is known that thiazole nucleus-containing compounds can interfere with the biosynthesis of bacterial lipids, potentially disrupting cell membrane integrity and function .
Result of Action
The compound has been evaluated for its in vitro antimicrobial activity and anticancer activity . The results revealed promising antimicrobial activity, and some derivatives were found to be active against the MCF7 breast cancer cell line .
Future Directions
Given the wide range of biological activities associated with 2-aminothiazole-based compounds, there is significant interest in developing new compounds with this scaffold for various therapeutic applications. The current focus is on the synthetic strategies developed to access novel 2-aminothiazole derivatives .
Properties
IUPAC Name |
N-[4-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S/c1-11-2-4-12(5-3-11)9-18-15(21)8-14-10-23-17(19-14)20-16(22)13-6-7-13/h2-5,10,13H,6-9H2,1H3,(H,18,21)(H,19,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMYWWXDDOTZULV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)NC(=O)C3CC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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